Cas no 67174-68-9 (ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate)

• Product Name: ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate
• CAS No: 67174-68-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 965470
• PubChem ID: 4428207
• Update Time: 2025-04-19

ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate
• ethyl 4-hydroxy-2-oxo-6-methylcyclohex-3-ene-1-carboxylate
• 3-cyclohe<wbr>
• Ethyl 4-hydroxy-6-methyl-2-oxocyclohex-3-ene-1-carboxylate
• Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohe xene-1-carboxylate,98%
• ethyl 2-hydroxy-6-methyl-4-oxocyclohex-2-ene-1-carboxylate
• FT-0641106
• 67174-68-9
• Ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate, 98%
• ethyl 4-hydroxy-6-methyl-2-oxocyclohex-3-enecarboxylate
• AKOS015916177
• SCHEMBL8080618
• ETHYL4-HYDROXY-6-METHYL-2-OXO-3-CYCLOHEXENE-1-CARBOXYLATE
• SCHEMBL13248669
• 21855-43-6
• DB-054995

• Inchi： 1S/C10H14O4/c1-3-14-10(13)9-6(2)4-7(11)5-8(9)12/h5-6,9,12H,3-4H2,1-2H3
• InChI Key： IKNXYQZPKRVKHN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(CC1C)=O)O)=O

Computed Properties

• Exact Mass: 198.08922
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 91-93 °C(lit.)
• PSA: 63.6
• Solubility: Not available

ethyl 4-hydroxy-6-methyl-2-oxo-3-cyclohexene-1-carboxylate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：